![molecular formula C11H15BrO7 B016767 (2R,3R,4S,5R)-2-Bromotetrahydro-2H-pyran-3,4,5-triyl triacetate CAS No. 3068-31-3](/img/structure/B16767.png)
(2R,3R,4S,5R)-2-Bromotetrahydro-2H-pyran-3,4,5-triyl triacetate
Overview
Description
(2R,3R,4S,5R)-2-Bromotetrahydro-2H-pyran-3,4,5-triyl triacetate, commonly referred to as BTHPTA, is an organic compound that is widely used in scientific research. It is a cyclic ether derivative of tetrahydropyran, a class of compounds known as ethers. BTHPTA is a colorless solid that is soluble in many organic solvents, and is used in a variety of applications, including synthesis, chemical reaction studies, and drug discovery.
Scientific Research Applications
Enantiospecific Synthesis : The enantiospecific synthesis of this compound enables the production of tetrahydro-2H-pyranols with high enantiomeric excess, which is crucial in organic synthesis for achieving stereoselectivity (Deschenaux et al., 1989).
Convenient Preparation and Applications in Organic Synthesis : The synthesized compound offers a convenient method for preparation, avoiding undesired ortho-products, and has potential applications in organic synthesis and chemistry research (Liu et al., 2008).
Intermediate for C-Aryl Glycosides Synthesis : It serves as a convenient intermediate for the synthesis of C-aryl glycosides, particularly due to its double bond availability for further oxygenation (Brimble et al., 2002).
Endoperoxide Synthesis : The compound is used for the synthesis of various endoperoxides and their conversion into endoperoxide-dihydro-2H-pyrans, which has implications in medicinal chemistry (Peng et al., 2011).
SGLT2 Inhibitor in Medical Research : It is a novel SGLT2 inhibitor, which is significant in medical research, particularly in the study of diabetes and related metabolic disorders (Liu et al., 2008).
Synthesis of Sugar Imines : The compound is also significant in the synthesis of new sugar imine molecules, which have applications in chemistry, medicine, and biology (Mohammed et al., 2020).
Crystal Structure Analysis : Research on its crystal structure suggests a distorted half-boat conformation of the 3,4-dihydro-2H-pyran ring, which is important in understanding its chemical behavior (Zukerman-Schpector et al., 2015).
Potential in Synthesizing Neuroactive Steroids : The reaction of certain derivatives of this compound is useful in the convergent syntheses of lucibufagins and bufadienolides, which are neuroactive steroids (Liu & Meinwald, 1996).
Properties
IUPAC Name |
[(3R,4S,5R,6R)-4,5-diacetyloxy-6-bromooxan-3-yl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrO7/c1-5(13)17-8-4-16-11(12)10(19-7(3)15)9(8)18-6(2)14/h8-11H,4H2,1-3H3/t8-,9+,10-,11+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVNRQUICFRHQDY-YTWAJWBKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1COC(C(C1OC(=O)C)OC(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1CO[C@@H]([C@@H]([C@H]1OC(=O)C)OC(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90451921 | |
Record name | 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90451921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3068-31-3 | |
Record name | 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90451921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.